Cas no 891655-68-8 ( )

• Product Name: &nbsp
• CAS No: 891655-68-8
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• CID: 871266
• PubChem ID: 39080218
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-DIMETHYLPHENYL)-3-METHYLIMIDAZO[2,1-B]THIAZOLE-5-CARBOXALDEHYDE
• 891655-68-8
•  

• Inchi： 1S/C15H14N2OS/c1-9-4-5-12(6-10(9)2)14-13(7-18)17-11(3)8-19-15(17)16-14/h4-8H,1-3H3
• InChI Key： YSCFSGCFAGTFOB-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(C1C=CC(C)=C(C)C=1)=C2C=O

Computed Properties

• Exact Mass: 270.08268425g/mol
• Monoisotopic Mass: 270.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.6Ų